Benzyl 2-(3-amino-1,2,4-thiadiazol-5-YL)pyrrolidine-1-carboxylate

• CAS No.: 888314-31-6
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol
• IUPAC Name: benzyl 2-(3-amino-1,2,4-thiadiazol-5-yl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H16N4O2S/c15-13-16-12(21-17-13)11-7-4-8-18(11)14(19)20-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H2,15,17)
• InChI Key: XHOULUPLSDQXIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C3=NC(=NS3)N

Description

Benzyl 2-(3-amino-1,2,4-thiadiazol-5-YL)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C14H16N4O2S and its molecular weight is 304.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(3-Acetylamino-[1,2,4]thiadiazol-5-yl)-pyrrolidine-1-carboxylic acid benzyl ester hydrobromide (14.0 g, 37.8 mmol) was dissolved in ethanol (80 mL). The reaction mixture was cooled to 0° C. and a solution of K2CO3 (15.0 g, 108.7 mmol) in H2O (40 mL) was added. The solution was allowed to return to room temperature while stirring for 30 mins. The solution was concentrated down, redissolved in water (100 mL) and extracted with DCM (3×50 mL). The organic layers were combined and washed with brine (3×50 mL). The organic layer was partitioned from the aqueous layer, dried over MgSO4 and concentrated under vacuo to afford 9.4 g (94%) of 2-(3-amino-[1,2,4]thiadiazol-5-yl)-pyrrolidine-1-carboxylic acid benzyl ester as a yellow oil.